Cas no 1805033-42-4 (6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1805033-42-4
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4843439
• Update Time: 2025-06-13

6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H6BrF6NO2/c10-2-5-1-4(3-18)6(19-9(14,15)16)7(17-5)8(11,12)13/h1,18H,2-3H2
• InChI Key： WYILFXIVFNJXPW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(CO)=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol

Research Briefing on 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol (CAS: 1805033-42-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of the chemical compound 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol (CAS: 1805033-42-4). This compound, characterized by its unique trifluoromethyl and bromomethyl functional groups, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development.

Recent studies have highlighted the compound's role in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. The presence of both bromomethyl and trifluoromethoxy groups enhances its reactivity, making it a valuable building block for the construction of complex pharmacophores. Researchers have successfully utilized this compound in the synthesis of pyridine-based derivatives, which exhibit promising activity against a range of therapeutic targets.

One of the key findings from recent literature is the application of 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol in the development of selective kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to serve as a scaffold for the design of potent and selective kinase inhibitors has been demonstrated in several preclinical studies, with notable efficacy in inhibiting specific kinase isoforms.

In addition to its utility in kinase inhibitor development, this compound has also been explored for its potential in antiviral drug discovery. The trifluoromethyl group, known for its electron-withdrawing properties, contributes to the metabolic stability of the resulting derivatives, a crucial factor in antiviral drug design. Recent reports indicate that derivatives of this compound exhibit inhibitory activity against RNA viruses, including those responsible for respiratory infections, underscoring its broad therapeutic potential.

The synthetic routes to access 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol have been optimized in recent years, with improvements in yield and purity. Advances in catalytic methods and green chemistry approaches have further enhanced the scalability of its production, making it more accessible for large-scale pharmaceutical applications. These developments are critical for ensuring the compound's availability as a key intermediate in drug discovery pipelines.

Looking ahead, the continued exploration of 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-methanol and its derivatives holds great promise for addressing unmet medical needs. Future research directions may include the investigation of its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, as well as the development of more efficient synthetic methodologies. The compound's versatility and potential for generating novel bioactive molecules position it as a valuable asset in the ongoing quest for innovative therapeutics.